2-Acetyl-N-(4-methylbenzene-1-sulfonyl)-3-oxobutanamide

• CAS No.: 57641-88-0
• Molecular Formula: C13H15NO5S
• Molecular Weight: 297.33 g/mol
• IUPAC Name: 2-acetyl-N-(4-methylphenyl)sulfonyl-3-oxobutanamide
• InChI: InChI=1S/C13H15NO5S/c1-8-4-6-11(7-5-8)20(18,19)14-13(17)12(9(2)15)10(3)16/h4-7,12H,1-3H3,(H,14,17)
• InChI Key: NDGFPRDBCQWUFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)C(C(=O)C)C(=O)C

Description

2-Acetyl-N-(4-methylbenzene-1-sulfonyl)-3-oxobutanamide is a useful research compound. Its molecular formula is C13H15NO5S and its molecular weight is 297.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction of equimolar amounts of 2,4-pentanedione with p-toluenesulfonylisocyanate in benzene according to the procedure of Example 1 affords 3-(N-p-TOLUENESULFONYLCARBAMOYL)-2,4-PENTANEDIONE, m.p. 137°-139.5° C. (corr.).